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Compound of Interest

Compound Name: Isobutyl anthranilate

Cat. No.: B1582101

An In-Depth Technical Guide to Isobutyl Anthranilate (CAS 7779-77-3)

Introduction and Strategic Overview

Isobutyl anthranilate (IUPAC name: 2-methylpropyl 2-aminobenzoate) is an aromatic ester
recognized for its potent sensory characteristics.[1][2] It is a significant component in the
palette of flavor and fragrance chemists, imparting a distinct sweet, fruity, grape-like aroma with
floral undertones.[2][3][4] This guide provides a comprehensive technical examination of
isobutyl anthranilate, moving from its fundamental chemical identity to its synthesis, analysis,
applications, and safety considerations. The content is structured to provide researchers,
chemists, and drug development professionals with a detailed understanding of the molecule's
properties and the scientific principles guiding its use.

Classified as a benzoate ester, it is derived from the esterification of anthranilic acid with
isobutyl alcohol.[1][5] Its primary commercial value lies in its application as a flavoring agent in
food products and as a fragrance component in perfumes and cosmetics.[1][2] The Joint
FAO/WHO Expert Committee on Food Additives (JECFA) and the Flavor and Extract
Manufacturers Association (FEMA) have evaluated its safety, designating it as "Generally
Recognized as Safe" (GRAS) for its intended use, which underpins its widespread adoption in
consumer goods.[6][7][8]

Chemical Identity and Physicochemical Properties

A precise understanding of a compound's identity and physical properties is the foundation of
all subsequent research and application. Isobutyl anthranilate is an achiral molecule with the
molecular formula C11H1sNO2.[1][9]
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Structural and Identification Data

The molecule consists of a benzene ring co-substituted with an amino group and an isobutyl
ester group at the ortho position. This structure is key to its characteristic aroma and chemical
reactivity.

Caption: Chemical structure of Isobutyl Anthranilate.

Table 1: Chemical Identifiers for Isobutyl Anthranilate

Identifier Value Source(s)

CAS Number 7779-77-3 [1][10]

2-methylpropyl 2-
IUPAC Name ) yipropy [1]
aminobenzoate

Molecular Formula C11H1sNO2 [1119]
Molecular Weight 193.24 g/mol [1119]
CC(C)COC(=0)C1=CC=CC=C
SMILES [1]
1IN
ILCLIQFCMRCPNM-
InChl Key [1]
UHFFFAOYSA-N
FEMA Number 2182 [71[10]
JECFA Number 1537 [7][10]
EINECS Number 231-938-0 [3][10]

Physicochemical Properties

The physical properties of isobutyl anthranilate dictate its behavior in various matrices, from
fragrance formulations to food systems. It is typically a colorless to pale yellow or brown liquid.
[1][3][10] It is stable under normal conditions but can be sensitive to air and light and may
decompose under extreme heat.[1][3][11]

Table 2: Physicochemical Data for Isobutyl Anthranilate
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Property Value Source(s)

Colorless to pale yellow/brown

Appearance o [1][3][10]
liquid
) Sweet, fruity, grape, floral,
Odor Profile [21[3][4]
berry

N ) ~169-170 °C at 13.5 mmHg;
Boiling Point [2][12]
~118-122 °C at 3 mmHg

Density ~1.057 - 1.063 g/cm3 at 20 °C [10][12][13]
Refractive Index ~1.534 - 1.540 at 20 °C [10][12]
Flash Point ~100 °C (212 °F) [2]

N Insoluble in water; soluble in
Solubility , [1][10][11]
ethanol and oils

Vapor Pressure Not determined [14]

Synthesis and Manufacturing Pathways

The industrial production of isobutyl anthranilate primarily relies on well-established
esterification reactions. The choice of synthetic route is often dictated by factors such as raw
material cost, reaction efficiency, and purity requirements.

Primary Synthetic Route: Fischer Esterification

The most common and direct method for synthesizing isobutyl anthranilate is the Fischer
esterification of anthranilic acid with isobutyl alcohol.[1] This reaction is typically catalyzed by a
strong acid, such as sulfuric acid (H2S0a4) or hydrochloric acid (HCI), and is driven to
completion by removing the water byproduct, often through azeotropic distillation under reflux
conditions.[1][11]

The causality for this choice is clear: both starting materials are readily available, and the
reaction is a robust, well-understood process. The acid catalyst protonates the carbonyl oxygen
of anthranilic acid, increasing its electrophilicity and making it more susceptible to nucleophilic
attack by the hydroxyl group of isobutanol.
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Caption: Fischer esterification pathway for isobutyl anthranilate synthesis.

Alternative Synthetic Routes

Other synthetic strategies exist, though they are less common for bulk production. One method
involves the reaction of isatoic anhydride with an aluminum isobutoxide in an isobutanol
solution.[3][11] This avoids the direct use of anthranilic acid. Chemoenzymatic synthesis using
immobilized lipases, such as Candida antarctica lipase B (CalB), offers a greener alternative
with high selectivity under mild conditions.

Experimental Protocol: Lab-Scale Fischer Esterification

This protocol describes a self-validating system for the synthesis and purification of isobutyl
anthranilate.

e Reactor Setup: Equip a round-bottom flask with a Dean-Stark apparatus, a reflux condenser,
and a magnetic stirrer.

o Charge Reactants: To the flask, add anthranilic acid (1.0 eq), isobutyl alcohol (3.0-5.0 eq,
serving as both reactant and solvent), and a suitable solvent for azeotropic distillation (e.g.,
toluene).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (H2SOa)
(approx. 1-2 mol%) to the stirring mixture.

o Reaction: Heat the mixture to reflux. Monitor the reaction progress by observing the
collection of water in the Dean-Stark trap. The reaction is considered complete when water
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no longer accumulates.

o Workup & Neutralization: Cool the reaction mixture to room temperature. Wash the organic
layer with a saturated sodium bicarbonate (NaHCOs) solution to neutralize the acid catalyst,
followed by a wash with brine.

e |solation: Dry the organic layer over anhydrous sodium sulfate (NazS0Oa), filter, and
concentrate the solvent in vacuo.

« Purification: Purify the crude product via vacuum distillation to yield pure isobutyl
anthranilate.

» Validation: Confirm the identity and purity of the final product using analytical techniques
such as GC-MS and NMR spectroscopy.

Chemical Reactivity and Stability

Isobutyl anthranilate's reactivity is primarily governed by its ester and amino functional
groups.

o Hydrolysis: The ester linkage can be hydrolyzed back to anthranilic acid and isobutanol
under either acidic or basic conditions.[1][3][11] This is a critical consideration for its stability
in different food and cosmetic formulations.

o Transesterification: The isobutyl group can be exchanged with another alcohol in the
presence of a suitable catalyst.[1]

o Aromatic Substitution: The electron-donating amino group activates the benzene ring,
making it susceptible to electrophilic aromatic substitution reactions like nitration or
halogenation.[1]

o Stability: The compound is sensitive to air and light, and appropriate storage involves tightly
sealed containers under an inert atmosphere, often refrigerated.[3][11][15]

Analytical Methodologies

For a volatile aromatic compound like isobutyl anthranilate, Gas Chromatography-Mass
Spectrometry (GC-MS) is the analytical method of choice for both qualitative identification and
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guantitative analysis.[16] The gas chromatograph separates the compound from other volatile
components in a sample matrix based on its boiling point and polarity, while the mass
spectrometer provides a unique fragmentation pattern (mass spectrum) that serves as a
molecular fingerprint for definitive identification.[5][16]
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Caption: Standard workflow for GC-MS analysis of isobutyl anthranilate.

Experimental Protocol: GC-MS Analysis

Standard Preparation: Prepare a stock solution of high-purity isobutyl anthranilate in a
suitable solvent (e.g., ethanol or hexane). Create a series of calibration standards by serial
dilution.

Sample Preparation: Dilute the sample containing isobutyl anthranilate in the same solvent
to a concentration within the calibration range. Add an internal standard if precise
quantification is required.

Instrument Setup:

o GC Column: Typically a non-polar column (e.g., 5% phenyl-methylpolysiloxane).

o Oven Program: Start at a low temperature (e.g., 60°C), ramp to a high temperature (e.g.,
280°C) to ensure elution of all components.

o Injector: Split/splitless injector at a high temperature (e.g., 250°C).

o Carrier Gas: Helium at a constant flow rate.

o MS Parameters: Electron ionization (El) at 70 eV, scanning a mass range of m/z 40-400.

Analysis: Inject the prepared standards and samples.

Data Processing:

o Identification: Identify the isobutyl anthranilate peak in the chromatogram by its retention
time and by matching its mass spectrum against a reference library (e.g., NIST). Key
mass fragments include m/z 119, 137, and the molecular ion at 193.[10]

o Quantification: Construct a calibration curve from the standard analyses and use it to
determine the concentration of isobutyl anthranilate in the unknown sample.

Applications and Regulatory Status
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The commercial utility of isobutyl anthranilate is overwhelmingly concentrated in the flavor
and fragrance industries.

o Flavor Agent: It is widely used to create or enhance fruit flavors, particularly grape, cherry,
pineapple, and raspberry, in products like beverages, chewing gum, hard candy, and frozen
dairy.[1][2][3] The FDA permits its use as a synthetic flavoring substance and adjuvant under
21 CFR 172.515.[2][7][10]

o Fragrance Component: In perfumery, it adds sweetness, richness, and tenacity to floral
compositions like jasmine and orange blossom, as well as oriental-type fragrances.[1][3]
Usage levels in fragrance concentrates can be up to 8%.[2]

o Other Applications: Some anthranilate derivatives have been investigated for their bird-
repellent properties.

The JECFA has determined that there is "no safety concern at current levels of intake when
used as a flavouring agent."[6][8]

Table 3: Key Regulatory and Use-Level Information

Authority/ldentifier Designation/Status Source(s)

FEMA GRAS Yes (FEMA No. 2182) [7][10]

) Acceptable Daily Intake (ADI):
JECFA Evaluation [6][8]
No safety concern

FDA Regulation 21 CFR 172.515 [7][10]
Approved Flavouring

EU Status [10]
Substance

Usage in Chewing Gum Up to 1700 ppm [2][3]

Usage in Baked Goods/Candy  ~12 ppm [2]

Safety and Handling
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While generally recognized as safe for consumption in small quantities, concentrated isobutyl
anthranilate requires careful handling in a laboratory or industrial setting.

e Hazards: It may be harmful if swallowed and can cause skin and serious eye irritation.[14]
Some safety data sheets indicate it may cause an allergic skin reaction.[14] When heated to
decomposition, it can emit toxic fumes.[3]

o Personal Protective Equipment (PPE): Standard PPE, including safety glasses, chemical-
resistant gloves, and a lab coat, should be worn.[14] In cases of poor ventilation, respiratory
protection may be necessary.[10][15]

e Handling and Storage: Store in a cool, dry, well-ventilated area away from light and
incompatible materials.[15] Use local exhaust ventilation and take precautionary measures
against static discharge.[14]

o Spill Response: In case of a small spill, absorb the liquid with an inert material (e.qg.,
absorbent paper) and place it in a sealed container for disposal.[15] Ventilate the area and
wash the spill site with ethanol followed by soap and water.[10][15]

Conclusion

Isobutyl anthranilate (CAS 7779-77-3) is a commercially vital aromatic ester, valued for its
distinctive grape-like sensory profile. Its production via Fischer esterification is a robust and
scalable process, and its purity is reliably assessed using standard analytical techniques like
GC-MS. Backed by a strong safety record and regulatory approvals from major international
bodies, it remains a key ingredient for flavor and fragrance professionals. This guide has
provided a technical framework for understanding its chemical nature, synthesis, analysis, and
safe application, offering a foundational resource for scientists and researchers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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